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Compound of Interest

Compound Name: 2-Ethoxyethanol

Cat. No.: B086334 Get Quote

Technical Support Center: Safe Disposal of 2-
Ethoxyethanol Waste
This guide provides essential information for the safe handling and disposal of 2-
Ethoxyethanol waste in a research environment. Adherence to these protocols is critical for

ensuring personnel safety and regulatory compliance.

Frequently Asked Questions (FAQs)
Q1: What is 2-Ethoxyethanol and what are its primary hazards?

A1: 2-Ethoxyethanol, also known as Ethyl Cellosolve, is a clear, colorless solvent used for

resins, lacquers, oils, and nitrocellulose.[1][2] It is considered hazardous due to its flammability

and significant health risks.[3][4] The primary hazards include reproductive toxicity, as it may

damage fertility or the unborn child, and it is harmful if inhaled, swallowed, or absorbed through

the skin.[3][4][5] It is classified as a Class II Combustible Liquid.[6]

Q2: What are the potential health effects of exposure to 2-Ethoxyethanol?

A2:

Short-term exposure: Can cause irritation to the eyes, skin, and respiratory tract. Inhalation

of vapors may lead to headaches, dizziness, drowsiness, and nausea.[7] High
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concentrations can depress the central nervous system and may cause liver and kidney

damage.[8]

Long-term or repeated exposure: Can defat the skin, leading to irritation. Chronic exposure

may have effects on the bone marrow and blood, potentially causing anemia. Animal studies

have indicated it can cause birth defects and testicular damage.[8]

Q3: What Personal Protective Equipment (PPE) is required when handling 2-Ethoxyethanol?

A3: When handling 2-Ethoxyethanol, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.[8]

Hand Protection: Chemically resistant gloves (e.g., rubber gloves).[8]

Body Protection: A lab coat or chemical-resistant coveralls.[1]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood, to avoid inhaling vapors.[9] If ventilation is insufficient, a supplied-air

respirator may be necessary.[6]

Q4: How should 2-Ethoxyethanol and its waste be properly stored?

A4: Store 2-Ethoxyethanol in a cool, dry, well-ventilated, fireproof area.[10] Keep containers

tightly closed and locked up.[9][10] It must be stored separately from incompatible materials.

Use secondary containment to prevent spills.[11] Waste containers should be kept closed

except when adding waste.[11]

Q5: What substances are incompatible with 2-Ethoxyethanol?

A5: 2-Ethoxyethanol is incompatible with strong oxidizing agents (such as perchlorates,

peroxides, and nitrates), strong acids (like hydrochloric and sulfuric acid), strong bases (like

sodium hydroxide), and copper.[1][8] Contact with strong oxidants can cause fire and explosion

hazards. It can also attack many plastics and rubber.

Q6: How do I dispose of an empty 2-Ethoxyethanol container?
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A6: Empty containers are considered hazardous as they may contain flammable residual

vapors.[4][10][12] The first rinse of the container must be collected and disposed of as

hazardous waste.[11] After a thorough triple rinse with a suitable solvent (the rinsate being

collected as hazardous waste), and allowing the container to air-dry completely in a well-

ventilated area, it may be disposed of according to your institution's policy for non-hazardous

waste, or recycled if applicable.[11]

Q7: Can I dispose of small amounts of 2-Ethoxyethanol waste down the drain?

A7: No. Never dispose of 2-Ethoxyethanol or solutions containing it down the sewer drain.[1]

[9] It is a hazardous waste that must be collected and managed by trained professionals.[1]

Q8: How should I collect and label 2-Ethoxyethanol waste for disposal?

A8: Collect 2-Ethoxyethanol waste in a sturdy, leak-proof, and chemically compatible

container.[11][13] Do not mix it with incompatible wastes.[11] The container must be clearly

labeled with a hazardous waste tag that includes the words "Hazardous Waste," the full

chemical name "2-Ethoxyethanol," and a clear description of its hazards (e.g., "Flammable,"

"Toxic," "Reproductive Hazard").[3][11]

Q9: Who should I contact for waste pickup?

A9: You must contact your institution's Environmental Health and Safety (EHS) department or

the equivalent office to request a hazardous waste pickup.[11] They will provide specific

instructions and ensure the waste is disposed of in compliance with federal and state

regulations.[1]

Troubleshooting Guide
Scenario 1: I have accidentally splashed a small amount of 2-Ethoxyethanol on my skin.

Action: Immediately remove any contaminated clothing.[1] Wash the affected skin area with

large amounts of soap and water.[1] Refer for medical attention if irritation persists or if you

feel unwell. Report the incident to your supervisor.

Scenario 2: I've spilled a small amount of 2-Ethoxyethanol on the lab bench.
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Action:

Alert personnel in the immediate area and control access.[1]

Ensure the area is well-ventilated and eliminate all sources of ignition (open flames,

sparks).[1]

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material like dry

sand or earth.[1]

Collect the absorbent material into a sealed, properly labeled container for hazardous

waste disposal.[1]

DO NOT wash the spill into the sewer.[1]

Notify your institution's EHS for guidance and to report the spill.[11]

Scenario 3: A container of 2-Ethoxyethanol waste appears to be bulging.

Cause: This could be due to a chemical reaction generating gas, possibly from

contamination with an incompatible substance or peroxide formation. 2-Ethoxyethanol can

form explosive peroxides.

Action:

Do not open the container.

Alert others, secure the area, and prevent access.

If it is safe to do so, move the container to an isolated and well-ventilated location like a

fume hood.

Immediately contact your institution's EHS or emergency response team for assistance.

Scenario 4: I'm not sure if another chemical waste can be mixed with my 2-Ethoxyethanol
waste.
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Action: When in doubt, do not mix. Always assume wastes are incompatible unless you have

confirmed otherwise through Safety Data Sheets (SDS) or other reliable sources.[11] Collect

the different waste streams in separate, clearly labeled containers.[14] Mixing incompatible

chemicals can lead to dangerous reactions, including fire, explosion, or the release of toxic

gases.[1]

Data and Properties
The following table summarizes key quantitative data for 2-Ethoxyethanol.

Property Value

Chemical Formula C₄H₁₀O₂[2]

Molar Mass 90.122 g·mol⁻¹[2]

Appearance Clear, colorless liquid[1][2]

Odor Sweet, ether-like[1][2]

Density 0.930 g/cm³[2]

Boiling Point 135 °C (275 °F)[2]

Melting Point -70 °C (-94 °F)[2]

Flash Point 40-44 °C (104-111 °F)[1][7]

Autoignition Temp. 235 °C (455 °F)[7][8]

Solubility in Water Miscible[2]

Vapor Pressure 4 mmHg at 20 °C[2]

Explosive Limits 1.7% - 15.7% in air[8]

UN Number 1171[2]

Protocols for Safe Handling and Disposal
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Order only the quantity of 2-Ethoxyethanol required for your experiments to reduce the

generation of hazardous waste.[14]

Do not dispose of unused reagents; check if they can be used by other researchers in the

institution.[14]

2. Waste Collection and Segregation:

Designate a specific "satellite accumulation area" in the lab for hazardous waste.[14]

Collect 2-Ethoxyethanol waste separately from other waste streams, especially

incompatible materials.[14] Halogenated and non-halogenated solvent wastes should

generally be kept separate.[14]

Aqueous waste must be collected separately from organic solvent waste.[14]

Use only containers that are chemically compatible with 2-Ethoxyethanol and are in good

condition (no cracks or leaks).[13]

Keep waste containers securely closed at all times, except when adding waste.[11] Do not fill

containers beyond 90% of their capacity.[15]

3. Labeling and Disposal:

Attach a completed hazardous waste label to the container as soon as the first drop of waste

is added.

The label must include the full chemical name and identify all constituents if it is a mixed

waste.

Once a waste container is full (or when the experiment is complete), request a pickup from

your institution's EHS department.[11]

Do not store more than 10 gallons of hazardous waste in your lab at any time.[11]
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Caption: Decision workflow for 2-Ethoxyethanol waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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